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Compound of Interest

Compound Name:
4-Chloro-1-methoxy-2-

methylnaphthalene

CAS No.: 120224-15-9

Cat. No.: B11896972

Get Quote

Executive Safety Summary
Immediate Action Required: Treat 4-Chloro-1-methoxy-2-methylnaphthalene (CAS: 120224-

15-9) as a High-Priority Halogenated Organic Waste. Under no circumstances should this

compound be discarded down laboratory drains or mixed with non-halogenated solvent

streams.

Critical Hazards:

Aquatic Toxicity: Classified as very toxic to aquatic life with long-lasting effects.[1][2] Release

into the environment is a critical violation of EPA and local environmental standards.

Chemical Incompatibility: Reacts vigorously with strong oxidizing agents.

Health Risk: Skin and severe eye irritant; potential respiratory tract irritant.[1][2][3][4]

Mandatory PPE for Disposal Operations:
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Gloves: Nitrile (minimum 0.11 mm thickness) for splash contact; Viton® or Silver Shield® for

prolonged handling/spill cleanup.

Eye Protection: Chemical safety goggles (ANSI Z87.1 compliant).

Respiratory: Work within a certified chemical fume hood. If handling large solid quantities

outside a hood, use an N95 or P100 particulate respirator.

Chemical Profile & Waste Classification
Understanding the chemical structure is the foundation of safe disposal. This compound

contains a chlorine substituent on the naphthalene ring, dictating its waste stream.

Property Data Operational Implication

Chemical Name
4-Chloro-1-methoxy-2-

methylnaphthalene

Halogenated: Requires high-

temp incineration.

CAS Number 120224-15-9
Use for waste tagging and

inventory reconciliation.

Molecular Formula C₁₂H₁₁ClO
Segregate from non-

chlorinated organics.

Physical State
Solid/Viscous Liquid (Temp.[1]

dependent)

May require dissolution for

liquid waste streams.

Waste Stream Halogenated Organic

DO NOT mix with

acetone/ethanol waste

streams.

Pre-Disposal Segregation Strategy
As a Senior Scientist, I cannot stress this enough: Segregation is the primary defense against

laboratory accidents and compliance fines.

Halogenated compounds require specific incineration protocols (often >1100°C with acid gas

scrubbing) to prevent the formation of dioxins and furans. Mixing this compound with non-

halogenated waste (like methanol or hexane) contaminates the entire volume, forcing the

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tcichemicals.com/BE/en/sds/M0372_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11896972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


disposal facility to treat the whole container as halogenated, significantly increasing costs and

environmental impact.

Visual Workflow: Waste Segregation Logic

Waste Generation:
4-Chloro-1-methoxy-2-methylnaphthalene

Is the waste Solid or Liquid?

Solid Waste
(Pure substance, contaminated wipes)

Solid

Liquid Waste
(Dissolved in solvent)

Liquid

Stream C: Solid Hazardous Waste
(Double Bagged)

Segregate

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Stream A: Halogenated Liquid Waste
(Red Tag/Label)

Yes Stream B: Non-Halogenated Waste
(Contaminated)

No (But contains Halogenated solute)

MUST be treated as
Halogenated due to solute

Click to download full resolution via product page

Figure 1: Decision matrix ensuring correct waste stream selection. Note that even if dissolved

in a non-halogenated solvent, the presence of the solute mandates "Halogenated"
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classification.

Step-by-Step Disposal Protocols
Protocol A: Liquid Waste (Solutions)
Use this when the compound is dissolved in reaction solvents (e.g., Dichloromethane, Ethyl

Acetate).

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid

metal containers if the solution is acidic.

Labeling: Attach a hazardous waste tag before adding waste.

Constituents: List the solvent (e.g., "Dichloromethane 95%") AND the solute ("4-Chloro-1-
methoxy-2-methylnaphthalene <5%").

Hazard Checkboxes: Mark "Toxic" and "Irritant."

Transfer: Use a funnel in a fume hood. Do not fill beyond 90% capacity to allow for thermal

expansion.

Secondary Containment: Place the waste bottle in a polyethylene tray to catch drips.

Protocol B: Solid Waste (Pure Substance)
Use this for expired stocks or surplus solid material.

Primary Container: Keep the material in its original vial if possible. Ensure the cap is tight.[1]

[2][5][6]

Secondary Packaging: Place the vial into a clear, sealable plastic bag (Ziploc type).

Waste Container: Deposit the bagged vial into the lab's designated Solid Hazardous Waste

drum/pail.

Labeling: If disposing of a large amount (>50g), attach a specific inventory deduction label to

the drum log.
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Protocol C: Contaminated Debris
Use this for gloves, weigh boats, and paper towels.

Assessment: If the debris is heavily soaked or dripping, treat as Solid Waste (Protocol B).

Dry Debris: Place chemically contaminated gloves and paper towels into the Solid

Hazardous Waste bin.

Sharps: If using needles/syringes, dispose of them in a puncture-proof Sharps container

labeled "Chemical Contaminated Sharps."

Emergency Spill Response
In the event of a benchtop spill (<50 mL/g).

Alert & Isolate: Announce the spill. Evacuate the immediate area if dust is airborne.[1]

PPE Upgrade: Wear double nitrile gloves and safety goggles.

Containment:

Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste

bag.

Liquids: Surround with absorbent pads or vermiculite.

Decontamination: Scrub the surface with a soap/water solution. Collect all cleanup materials

as Solid Hazardous Waste.

Visual Workflow: Spill Response

Spill Detected Assess Volume & State Don PPE:
Goggles + Double Gloves

Solid: Wet Wipe & Scoop
(Avoid Dust)If Solid

Liquid: Absorb with
Vermiculite/Pads

If Liquid
Collect in Haz Waste Bag

Label as 'Debris with 4-Chloro...'
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Figure 2: Immediate response workflow for minor laboratory spills.

Regulatory Compliance & Documentation
RCRA Considerations: While this specific isomer may not have a dedicated "U" or "P" list

code, it falls under the characteristic of Toxic and often Ignitable (depending on solvent).

Always default to the strictest classification.

Inventory Management: Deduct the disposed amount from your laboratory's chemical

inventory system (e.g., ChemTracker) to maintain accurate regulatory reporting limits.

References
U.S. Environmental Protection Agency (EPA). (2024). Management of Halogenated Solvent

Waste. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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